Ethyl 5-bromopicolinate

• IUPAC Name: ethyl 5-bromopyridine-2-carboxylate
• InChI: InChI=1S/C8H8BrNO2/c1-2-12-8(11)7-4-3-6(9)5-10-7/h3-5H,2H2,1H3
• InChI Key: MVJPVDSRSXLJNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=C(C=C1)Br
• Molecular Formula: C8H8BrNO2
• Molecular Weight: 230.06 g/mol
• CAS RN: 77199-09-8

Description

Ethyl 5-bromopicolinate, also known as Ethyl 5-bromo-2-pyridinecarboxylate, is a chemical compound with the molecular formula C8H8BrNO2. It is used as a key starting material for the preparation of 5-bromonicotinic acid hydrazide via reaction with a hydrazine hydrate.

Molecular Structure Analysis

The molecular structure of Ethyl 5-bromopicolinate is characterized by the presence of a bromine atom attached to the 5th carbon of the picolinate ring. The InChI code for this compound is 1S/C8H8BrNO2/c1-2-12-8(11)7-4-3-6(9)5-10-7/h3-5H,2H2,1H3.

Physical And Chemical Properties Analysis

Ethyl 5-bromopicolinate has a molecular weight of 230.059. It has a density of 1.5±0.1 g/cm3. The boiling point is 303.7±22.0 °C at 760 mmHg, and the melting point is 63-64ºC. The flash point is 137.5±22.3 °C.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

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Catalysis and Cross-Coupling Reactions

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Ligand Design for Transition Metal Complexes

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Photophysics and Luminescent Materials

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Biological Imaging and Fluorescent Probes

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Materials Science and Surface Modification

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Safety and Hazards

Ethyl 5-bromopicolinate is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, wash thoroughly after handling, and use only outdoors or in a well-ventilated area. In case of contact with skin or eyes, it is advised to wash with copious amounts of water for at least 15 minutes.

Synthesis routes and methods

Procedure details

A mixture of 5-bromopyridine-2-carboxylic acid (35.0 g, 173 mmol), sulfuric acid (12.0 mL) and ethanol (300 mL) was stirred at 75° C. for 2 hr. After cooling to 0° C., the mixture was neutralized with sodium hydrogen carbonate and diluted with water (150 mL). Ethanol was evaporated under reduced pressure, and the residue was extracted with ethyl acetate (300 mL). The extract was washed with brine, dried over magnesium sulfate, and concentrated under reduced pressure. The obtained solid was collected by filtration, washed with hexane, and dried to give the title compound (34.5 g, 86%) as a white solid.